N-(4-(dimethylamino)phenyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4-(7-methoxy-4-oxochromen-3-yl)oxybenzamide
• InChI: InChI=1S/C25H22N2O5/c1-27(2)18-8-6-17(7-9-18)26-25(29)16-4-10-19(11-5-16)32-23-15-31-22-14-20(30-3)12-13-21(22)24(23)28/h4-15H,1-3H3,(H,26,29)
• InChI Key: UJNLFTUYUWLFEK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC3=COC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

N-(4-(dimethylamino)phenyl)-4-((7-methoxy-4-oxo-4H-chromen-3-yl)oxy)benzamide, also known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABN is a synthetic compound that belongs to the family of benzamides, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Chromen Derivatives : Research has explored the synthesis of chromen derivatives through the reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with amines, leading to novel cyclic phosphonic analogues of chromone. This synthesis pathway highlights the chemical versatility and potential for further functionalization of chromene compounds (Budzisz Elż & Pastuszko Slawomir, 1999).

• Directed Metalations in Selenobenzamide Derivatives : A study on selenobenzamide derivatives, including reactions with lithium diisopropylamide (LDA), demonstrated the synthesis of selenoxanthones, indicating a method for introducing selenium into chromene structures, which could be relevant for pharmacological or material science applications (N. Brennan, D. Donnelly, & M. Detty, 2003).

• Electrophilic Cyclization : The electrophilic cyclization of specific benzamides with phosphorus oxychloride has been used to yield 2,7-bis-N,N-dimethylaminochalcogenoxanthen-9-ones, showcasing a strategy for constructing complex oxygen-containing heterocycles (D. Valle, D. Donnelly, Jason J. Holt, & M. Detty, 2005).

Applications in Material Science and Biology

• Cytotoxic Effects and Molecular Modelling : Studies on coumarin derivatives and their phosphonic analogues have assessed cytotoxic effects against leukemia cell lines, illustrating the potential biomedical applications of chromene derivatives in cancer research (E. Budzisz, E. Brzezińska, U. Krajewska, & M. Różalski, 2003).

• Antibacterial Effects of Chromen Derivatives : Research into synthesized derivatives of 4-hydroxy-chromen-2-one has shown significant antibacterial activity, suggesting applications of such compounds in developing new antibacterial agents (A. Behrami & Florent Dobroshi, 2019).